Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride

Specification

• CAS No.: 1808249-67-3
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68
• IUPAC Name: methyl 2-aminospiro[3.3]heptane-6-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C9H15NO2.ClH/c1-12-8(11)6-2-9(3-6)4-7(10)5-9;/h6-7H,2-5,10H2,1H3;1H
• Standard InChI Key: YPGLGGXSCLUQOR-UHFFFAOYSA-N
• SMILES: COC(=O)C1CC2(C1)CC(C2)N.Cl

Introduction

Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride is a chemical compound with the CAS number 1808249-67-3. It is a hydrochloride salt of methyl 6-aminospiro[3.3]heptane-2-carboxylate, featuring a unique spirocyclic structure that includes both carboxylate and amine functional groups. This compound is of interest in organic chemistry, particularly in the synthesis of biologically active molecules.

Synthesis Methods

Methyl 6-aminospiro[3.3]heptane-2-carboxylate can be synthesized through reactions involving spiro[3.3]heptane derivatives and amine sources. The synthesis requires careful control of reaction conditions to achieve high yields and purity, often involving solvents like dichloromethane for extraction.

Applications in Organic Synthesis

This compound serves as an intermediate in organic synthesis and medicinal chemistry due to its structural properties that can influence biological activity. Its spirocyclic structure and functional groups make it a valuable precursor for synthesizing complex molecules with potential pharmacological applications.

Hazard Classification

• GHS Classification:

  • H302: Harmful if swallowed

  • H315: Causes skin irritation

  • H319: Causes serious eye irritation

  • H335: May cause respiratory irritation

• Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338, among others.

Handling and Storage

Given its hazardous nature, handling should be done with caution, using protective equipment and following recommended safety protocols. Storage should be in an inert atmosphere at temperatures between 2-8°C.

Research Findings and Potential Applications

Research into methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride is ongoing, with potential applications in pharmacology and drug design. The compound's unique structure suggests it could be used to develop biologically active molecules with specific therapeutic targets.